Cas no 175205-35-3 (2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE)
2-Bromo-4-fluorophenyl isothiocyanate is a versatile organobromine compound used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its reactive isothiocyanate group enables efficient conjugation with amines and other nucleophiles, making it valuable for constructing heterocyclic compounds and functionalized aromatic systems. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions and further derivatization. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and agrochemicals. Proper handling is required due to its lachrymatory properties.
175205-35-3 structure
Product Name:2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE
CAS No:175205-35-3
MF:C7H3BrFNS
MW:232.072822809219
MDL:MFCD00276607
CID:92132
PubChem ID:2736332
Update Time:2025-05-28
2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE
- Benzene, 1-bromo-4-fluoro-2-isothiocyanato- (9CI)
- 2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE, TECH
- 2-bromo-5-fluorophenyl isothiocyanate
- 2-bromo-4-fluoro-1-isothiocyanatobenzene
- 2-BroMo-5-fluorophenyl isothiocyanate, tech
- SCHEMBL3367043
- 2-bromanyl-4-fluoranyl-1-isothiocyanato-benzene
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato- (9CI)
- SY073787
- MFCD00673194
- FT-0611454
- 183995-72-4
- 2,2,3,3,4-PENTACHLOROBIPHENYL
- 175205-35-3
- DTXSID20371284
- A811938
- 2-Bromo-4-fluorophenyl isothiocyanate, tech.
- AKOS009159062
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato-
- DB-285313
- DB-044146
-
- MDL: MFCD00276607
- Inchi: 1S/C7H3BrFNS/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
- InChI Key: SSLVXFSUADEZBQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1N=C=S)F
Computed Properties
- Exact Mass: 230.91500
- Monoisotopic Mass: 230.915
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: White crystals
- Density: 1.59
- Boiling Point: 287.9°Cat760mmHg
- Flash Point: 127.9°C
- Refractive Index: 1.604
- PSA: 44.45000
- LogP: 3.32250
- Solubility: Hydrolyzable
- Sensitiveness: Stench
2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Security Information
- Hazard Statement: Toxic/Stench
- Hazardous Material transportation number:2923
- Hazard Category Code: 20/21/22
- Safety Instruction: S36
-
Hazardous Material Identification:
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009607-1g |
2-Bromo-5-fluorophenylisothiocyanate |
175205-35-3 | 97% | 1g |
£15.00 | 2022-03-01 | |
| Fluorochem | 009607-5g |
2-Bromo-5-fluorophenylisothiocyanate |
175205-35-3 | 97% | 5g |
£47.00 | 2022-03-01 | |
| abcr | AB230448-1 g |
2-Bromo-5-fluorophenyl isothiocyanate |
175205-35-3 | 1g |
€64.90 | 2023-06-22 | ||
| abcr | AB230448-5 g |
2-Bromo-5-fluorophenyl isothiocyanate |
175205-35-3 | 5g |
€114.80 | 2023-06-22 | ||
| eNovation Chemicals LLC | Y1264564-1g |
Benzene, 1-bromo-4-fluoro-2-isothiocyanato- |
175205-35-3 | 97% | 1g |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1264564-5g |
Benzene, 1-bromo-4-fluoro-2-isothiocyanato- |
175205-35-3 | 97% | 5g |
$270 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1264564-25g |
Benzene, 1-bromo-4-fluoro-2-isothiocyanato- |
175205-35-3 | 97% | 25g |
$485 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1264564-100g |
Benzene, 1-bromo-4-fluoro-2-isothiocyanato- |
175205-35-3 | 97% | 100g |
$1315 | 2023-09-04 | |
| TRC | B993918-50mg |
2-Bromo-4-fluorophenyl Isothiocyanate |
175205-35-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B993918-100mg |
2-Bromo-4-fluorophenyl Isothiocyanate |
175205-35-3 | 100mg |
$ 65.00 | 2022-06-06 |
2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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